Cas no 110675-04-2 (3-[bis(4-methoxyphenyl)-phenylmethoxy]propan-1-ol)

• Product Name: 3-[bis(4-methoxyphenyl)-phenylmethoxy]propan-1-ol
• CAS No: 110675-04-2
• MF: C₂₄H₂₆O₄
• MW: 378.460847377777
• CID: 1194697
• PubChem ID: 533962
• Update Time: 2025-04-20

3-[bis(4-methoxyphenyl)-phenylmethoxy]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[bis(4-methoxyphenyl)-phenylmethoxy]propan-1-ol
• 1-Propanol, 3-[bis(4-methoxyphenyl)phenylmethoxy]-
• AC1LBDZV
• ACMC-20bd10
• SureCN334143
• 3-[Bis(4-methoxyphenyl)(phenyl)methoxy]-1-propanol
• CTK0D4597
• AG-K-34687
• 3-[Bis-(4-methoxyphenyl)-phenyl-methoxy]-propan-1-ol
• O1-(DIMETHOXYTRITYL)PROPANE-1,3-DIOL
• O1-(DMT)PROPANE-1,3-DIOL
• DTXSID80336470
• SCHEMBL334143
• 3-[Bis(4-methoxyphenyl)(phenyl)methoxy]-1-propanol #
• AVFKDTKFKUWROL-UHFFFAOYSA-N
• 110675-04-2

• Inchi： 1S/C24H26O4/c1-26-22-13-9-20(10-14-22)24(28-18-6-17-25,19-7-4-3-5-8-19)21-11-15-23(27-2)16-12-21/h3-5,7-16,25H,6,17-18H2,1-2H3
• InChI Key： AVFKDTKFKUWROL-UHFFFAOYSA-N
• SMILES： O(CCCO)C(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 378.18300
• Monoisotopic Mass: 378.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92000
• LogP: 4.39470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds